N-(3,5-dimethylphenyl)-N'-(2-thienylmethyl)thiourea

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-(thiophen-2-ylmethyl)thiourea
• InChI: InChI=1S/C14H16N2S2/c1-10-6-11(2)8-12(7-10)16-14(17)15-9-13-4-3-5-18-13/h3-8H,9H2,1-2H3,(H2,15,16,17)
• InChI Key: QNJLLOLLEVWEEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NCC2=CC=CS2)C
• Molecular Formula: C14H16N2S2
• Molecular Weight: 276.4 g/mol

Description

N-(3,5-dimethylphenyl)-N'-(2-thienylmethyl)thiourea, commonly known as DMPT, is a synthetic compound used in scientific research. It is a thiourea derivative and has been studied extensively for its biochemical and physiological effects. DMPT has been found to have a variety of applications in the field of research, including as a feed additive for aquatic animals and as a growth promoter for plants. In

Mechanism of Action

The mechanism of action of DMPT is not fully understood, but it is believed to act on the hypothalamus-pituitary-gonadal axis, increasing the release of gonadotropin-releasing hormone and luteinizing hormone. This leads to an increase in the production of sex hormones, which in turn promotes growth and development.
Biochemical and Physiological Effects:
DMPT has been found to have a variety of biochemical and physiological effects. It has been shown to increase feed intake and promote growth in aquatic animals, as well as enhance plant growth and yield. DMPT has also been found to have antioxidant and anti-inflammatory effects, which may be beneficial in preventing and treating various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMPT in lab experiments is its effectiveness as a growth promoter for aquatic animals and plants. It has also been found to have antioxidant and anti-inflammatory effects, which may be useful in studying various diseases. However, there are limitations to using DMPT in lab experiments, including the need for careful dosing and monitoring to avoid toxicity, as well as the potential for variability in results due to differences in animal and plant species.

Future Directions

There are many potential future directions for research on DMPT. One area of interest is its potential use as a treatment for various diseases, including inflammation-related diseases, cancer, and neurodegenerative diseases. DMPT may also have applications in the field of agriculture, as a growth promoter for crops and as a means of improving soil health. Further research is needed to fully understand the mechanisms of action of DMPT and its potential applications in various fields.
Conclusion:
DMPT is a synthetic compound that has been extensively studied for its various applications in scientific research. It is an effective feed additive for aquatic animals and a growth promoter for plants, with potential applications in the fields of medicine and agriculture. While there are limitations to using DMPT in lab experiments, its many potential benefits make it a promising area of research for the future.

Scientific Research Applications

DMPT has been extensively studied for its various applications in scientific research. It has been found to be an effective feed additive for aquatic animals such as shrimp, fish, and prawns. DMPT has been shown to increase feed intake, promote growth, and improve survival rates in these animals. DMPT has also been studied as a growth promoter for plants, with promising results in enhancing plant growth and yield.